Calcium selenide

Specification

• CAS No.: 1305-84-6
• Molecular Formula: CaSe
• Molecular Weight: 119.05 g/mol
• IUPAC Name: selanylidenecalcium
• Standard InChI: InChI=1S/Ca.Se
• Standard InChI Key: AHMCFSORHHSTSB-UHFFFAOYSA-N
• SMILES: [Ca]=[Se]
• Canonical SMILES: [Ca]=[Se]

Introduction

Chemical Properties and Structure

Calcium selenide is an inorganic binary compound with calcium in a +2 oxidation state. It forms a crystalline structure similar to sodium chloride (rock salt structure), with each calcium atom surrounded by six selenium atoms in an octahedral coordination geometry.

Basic Chemical Information

Property	Value
Chemical Formula	CaSe
Molecular Weight	119.038 g/mol
CAS Registry Number	1305-84-6
Oxidation State of Calcium	+2
Element Composition	Ca (33.67%), Se (66.33%)
Crystal Structure	NaCl (rock salt) type
Coordination Geometry	6-coordinate octahedral
The compound is characterized by its ionic nature, though studies indicate it is more accurately described as a semi-ionic compound. Detailed electronic structure analysis reveals a charge transfer of approximately 1.4e⁻ from calcium towards selenium, with an overlap population of about 0.13e⁻ between the nearest neighbors Ca and Se. This indicates that while the compound has significant ionic character, it also exhibits some degree of covalent bonding.

Chemical Reactivity

Calcium selenide reacts with indium(III) selenide in vacuum at high temperature to produce calcium indium selenide:
CaSe + In₂Se₃ → CaIn₂Se₄
The compound is unstable in air or moisture, which affects its handling and storage requirements for practical applications. When exposed to air at high temperatures, it decomposes to form calcium oxide and selenium dioxide.

Synthesis Methods

Several methods have been developed for the preparation of calcium selenide, each with specific reaction conditions and yields.

Reaction of Calcium with Hydrogen Selenide

Calcium selenide can be prepared via the reaction of calcium metal with hydrogen selenide in liquid ammonia:
Ca + H₂Se → CaSe + H₂
This reaction proceeds at low temperatures in a liquid ammonia medium, which provides a controlled environment for the formation of calcium selenide.

High-Temperature Synthesis Methods

Alternative high-temperature synthesis approaches include:

Reduction of Calcium Selenate

Near-complete conversion to calcium selenide can be achieved through the reduction of calcium selenate:
CaSeO₄ + H₂ + heat → CaSe + H₂O
This method offers higher yields compared to the direct reaction of elements.

Physical Properties

Calcium selenide exhibits distinctive physical characteristics that influence its potential applications and handling requirements.

Physical Characteristics

Property	Value
Appearance	White to pale brown crystalline solid
Density	3.8 g/cm³
Melting Point	1408°C (decomposes in air to CaO and SeO₂)
Refractive Index	2.274
Stability	Unstable in air or moisture
The compound's instability in the presence of water means it cannot be prepared in aqueous solutions and requires careful handling to prevent decomposition.

Electronic and Optical Properties

The electronic and optical properties of calcium selenide have been investigated through both experimental measurements and theoretical calculations, revealing important characteristics for technological applications.

Band Structure and Electronic Properties

Calcium selenide is primarily described as a direct band gap material with experimentally estimated gap width of approximately 5 eV. Theoretical calculations using different approaches have yielded various estimates:

Calculation Method	Band Gap Value
Hartree-Fock (HF) Approximation	11.4-11.6 eV
Experimental Measurement	~5 eV
2D Monolayer (DFT-PBE)	2.96 eV (indirect)
Electronic structure analysis indicates that the two upper valence bands correspond to the s and p orbitals of selenium, while the bottom of the conduction band consists primarily of calcium states. The calcium d shell is populated by 0.14e⁻ occupying the eg states of the octahedral environment, contributing to the compound's electronic properties.

Mechanical Properties

The bulk modulus of calcium selenide has been experimentally determined to be approximately 51 GPa, derived from volume-pressure curve measurements using X-ray experiments and fitting to the Birch equation of state. This value provides insight into the material's resistance to compression.

Two-Dimensional (2D) CaSe Properties

Recent research has explored monolayer (2D) calcium selenide, which exhibits different properties compared to the bulk material:

• Monolayer CaSe shows an indirect band gap of 2.96 eV, significantly different from the bulk material

• It displays anisotropic optical behavior with respect to plane polarizations (parallel and perpendicular)

• The material exhibits low reflectivity and absorption coefficient in the visible and ultraviolet energy ranges, indicating transparency in these regions
  These properties suggest potential applications for 2D CaSe in optical devices, particularly as an anti-reflection coating material.

Applications

Calcium selenide has several existing and potential applications across various technological domains.

Optoelectronic Applications

The compound is utilized in:

• Infrared-sensitive devices, leveraging its electronic band structure and optical properties

• Luminescence devices, with performance particularly enhanced when doped with lead (Pb)

Catalysis and Other Applications

Additional areas of application include:

• Catalytic processes, though specific reactions catalyzed by CaSe require further research

• Microelectronic components, utilizing its semiconductor properties

• Potential use of 2D CaSe as anti-reflection coating material due to its optical transparency in visible and UV regions

Recent Research Developments

Scientific investigation of calcium selenide continues to expand, with several notable recent advances.

Two-Dimensional CaSe Research

Density functional theory studies on monolayer calcium selenide have revealed promising optical and electronic properties. The thermodynamic stability of the monolayer architecture has been confirmed through phonon dispersion analysis, opening possibilities for applications in nanoscale devices.

Battery Technology

Investigation of rechargeable calcium metal-selenium batteries has shown promising results. Research published in 2023 demonstrated:

• Physical and electrochemical properties of a Ca-Se full cell using non-aqueous Ca(B(hfip)₄)₂-based electrolytes

• Formation of calcium selenide phases during discharge, with conversion reactions yielding amorphous or nanocrystalline products

• Partial reversibility in local structure during cycling, confirmed through X-ray absorption spectroscopy

Synthetic Chemistry Applications

A calcium-mediated three-component selenylation process using N-(phenylseleno)phthalimide as a selenylation agent has been developed for synthesizing α,α-difluoroalkyl-β-selenides. This reaction demonstrates broad substrate compatibility and high selectivity, showing the utility of calcium compounds in selenium chemistry.